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Compound of Interest

Compound Name: Succinic acid-13C2

Cat. No.: B1601779

For researchers, scientists, and drug development professionals utilizing isotopically labeled
compounds, a precise understanding of their molecular characteristics is paramount. This
guide provides a detailed overview of the molecular weight and chemical formula of Succinic
Acid-13C2, a stable isotope-labeled version of the key metabolic intermediate, succinic acid.

Quantitative Molecular Data

Succinic acid-13C2 is a variant of succinic acid where two of the four carbon atoms are
replaced with the heavy isotope, carbon-13. This labeling is crucial for tracer studies in
metabolic research and as an internal standard for quantitative analysis by mass spectrometry.
The key quantitative data for succinic acid-13C2 are summarized in the table below.

Property Value

Molecular Formula C213C2H604

Molecular Weight 120.07 g/mol [1][2][3][4]
Exact Mass 120.03331834 Da

The molecular weight is a critical parameter for the preparation of solutions with precise
concentrations, while the exact mass is essential for high-resolution mass spectrometry
analysis, enabling the differentiation of the labeled compound from other molecules with the
same nominal mass.
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Isotopologue Formulations

The two 13C atoms can be incorporated at different positions within the succinic acid molecule,
resulting in different isotopologues. The linear formulas for these common variants are:

e Succinic acid-1,2-13C2: HO2CCH213CH213CO2H
e Succinic acid-2,3-13C2: HO2C®3CH213CH2C0O2H
e Succinic acid-1,4-13C2: HO213CCH2CH213CO2H

The selection of a specific isotopologue depends on the experimental design, particularly in
metabolic flux analysis where the fate of specific carbon atoms in a metabolic pathway is being

traced.

Molecular Structure and Labeling Positions

The diagram below illustrates the molecular structure of the common isotopologues of succinic
acid-13C2, highlighting the positions of the carbon-13 atoms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide to Succinic Acid-13C2:
Molecular Weight and Formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1601779#succinic-acid-13c2-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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